Cas no 60373-76-4 (Droperidol EP Impurity C)

Droperidol EP Impurity C structure
Product Name:Droperidol EP Impurity C
CAS No:60373-76-4
Molecular Formula:C22H19ClFN3O2
Molecular Weight:411.856567621231
CID:1068976
Droperidol EP Impurity C Properties
Names and Identifiers
-
- Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- CID 129318406
- Droperidol IMpurity C
- Droperidol Impurity 3(Droperidol EP Impurity C)
- Droperidol EP Impurity C
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
- 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
- Droperidol EP Impurity C as Chloride
- 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
- 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)
-
- InChIKey: QNTOZKXLEFUDBT-UHFFFAOYSA-N
- Inchi: 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
- SMILES: [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Heavy Atom Count: 29
- Complexity: 556
- Topological Polar Surface Area: 53.3
Droperidol EP Impurity C Related Literature
-
1. Front cover
-
Zhenwei Ni,Rosa Padilla,Rajib Pramanick,Mike S. B. Jørgensen,Martin Nielsen Dalton Trans., 2023,52, 8193-8197
-
Chiaki Domae,Fumio Nanba,Toshinari Maruo,Toshio Suzuki,Hitoshi Ashida,Yoko Yamashita Food Funct., 2019,10, 7875-7882
-
Nitin Kumar,Rapelly Venkatesh,Jeyakumar Kandasamy Org. Biomol. Chem., 2022,20, 6766-6770
-
Seryung Ahn,Sooran Kim Phys. Chem. Chem. Phys., 2023,25, 27848-27853
-
Jia Liu,T. Ashton Cropp Chem. Commun., 2011,47, 2026-2028
-
Weixiao Ji,Bolun Jiang,Fangxing Ai,Hanxi Yang,Xinping Ai RSC Adv., 2015,5, 172-176
-
Xavier Le Guevel,Oya Tagit,Carlos E. Rodríguez,Vanessa Trouillet,Manuel Pernia Leal,Niko Hildebrandt Nanoscale, 2014,6, 8091-8099
-
Juan He,Yanan Wang,Peisen Yuan,Zhang Jiang,Jiangshan Chen,Shin-Tson Wu Nanoscale, 2018,10, 15436-15441
60373-76-4 (Droperidol EP Impurity C) Related Products
- 3380-34-5(Triclosan)
- 94-34-8(N-(2-Cyanoethyl)-N-methylaniline)
- 3610-36-4(2-(6-methoxy-1H-indol-3-yl)ethan-1-amine)
- 2900-27-8(Boc-Phg-OH)
- 4146-43-4(butanedihydrazide)
- 111-58-0(Oleoylethanolamide)
- 121-30-2(4-Amino-6-chloro-1,3-benzenedisulfonamide)
- 99-63-8(Isophthaloyl Chloride)
- 77-09-8(Phenolphthalein)
- 4139-61-1(6-bromo-4-hydroxy-2H-chromen-2-one)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk
